Cas no 25954-44-3 (Gentianose)

• Product Name: Gentianose
• CAS No: 25954-44-3
• Molecular Formula: C₁₈H₃₂O₁₆
• Molecular Weight: 504.43708
• MDL: MFCD00064907
• CID: 256289
• PubChem ID: 117678

Gentianose Properties

Names and Identifiers

• 6)- (9CI)
• GENTIANOSE
• GENTIANOSE(RG)
• Gentianose(7CI,8CI)
• EINECS 247-364-9
• beta-D-fructofuranosyl O-beta-D-glucopyranosyl-(1-6)-alpha-D-glucopyranoside
• HY-N8305
• W-202098
• 25954-44-3
• b-D-Fructofuranosyl O-b-D-glucopyranosyl-(1->6)-a-D-glucopyranoside, 9CI, 8CI
• UNII-I0ZQ61S45F
• beta-D-fructofuranosyl beta-D-glucopyranosyl-(1->6)-alpha-D-glucopyranoside
• beta-D-Glcp-(1->6)-alpha-D-Glcp-(1<->2)-beta-D-Fruf
• O-beta-D-Glucopyranosyl-(1.6)-beta-D-fructofuranosyl-alpha-D-glucopyranoside
• .ALPHA.-D-GLUCOPYRANOSIDE, .BETA.-D-FRUCTOFURANOSYL O-.BETA.-D-GLUCOPYRANOSYL-(1->6)-
• CHEBI:28782
• Q3100866
• starbld0009596
• CS-0142902
• (2R, 3R, 4S, 5S, 6R)-2-[[(2R, 3S, 4S, 5R, 6R)-6-[(2S, 3S, 4S, 5R)-3, 4-dihydroxy-2, 5-bis(hydroxymethyl)oxolan-2-yl]oxy-3, 4, 5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3, 4, 5-triol
• AKOS040759333
• I0ZQ61S45F
• MFCD00064907
• alpha-D-Glucopyranoside, beta-D-fructofuranosyl O-beta-D-glucopyranosyl-(1-->6)-
• DTXSID401318513
• AC-34467
• (2R,3R,4S,5S,6R)-2-((2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)tetrahydrofuran-2-yloxy)-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)methyl)tetrahydro-2H-pyran-3,4,5-triol
• b-D-Glucopyranosyl-(1->6)-a-D-glucopyranosyl-(1->2)-b-D-fructofuranoside
• (2R,3R,4S,5S,6R)-2-[[(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• MS-29363
• C08239
• (2R,3R,4S,5S,6R)-2-(((2R,3S,4S,5R,6R)-6-((2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl)oxy-3,4,5-trihydroxyoxan-2-yl)methoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• G12171
• O-ss-D-glucopyranosyl-(1?6)-ss-D-fructofuranosyl-a-D-glucopyranoside
• beta-D-GLCP-(1->6)-alpha-D-GLCP-(12)-beta-D-fruf
• ALPHA-D-GLUCOPYRANOSIDE, BETA-D-FRUCTOFURANOSYL O-BETA-D-GLUCOPYRANOSYL-(1->6)-
• (2R,3R,4S,5S,6R)-2-{[(2R,3S,4S,5R,6R)-6-{[(2S,3S,4S,5R)-3,4-DIHYDROXY-2,5-BIS(HYDROXYMETHYL)OXOLAN-2-YL]OXY}-3,4,5-TRIHYDROXYOXAN-2-YL]METHOXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL

• MDL： MFCD00064907
• InChIKey： MUPFEKGTMRGPLJ-UHFFFAOYSA-N
• Inchi： 1S/C18H32O16/c19-1-5-8(22)11(25)13(27)16(31-5)30-3-7-9(23)12(26)14(28)17(32-7)34-18(4-21)15(29)10(24)6(2-20)33-18/h5-17,19-29H,1-4H2
• SMILES： OCC1OC(OCC2OC(OC3(OC(CO)C(O)C3O)CO)C(O)C(O)C2O)C(O)C(O)C1O

Computed Properties

• Exact Mass: 504.16900
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 8
• Monoisotopic Mass: 504.16903493 g/mol
• Heavy Atom Count: 34
• Complexity: 655
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -5.8
• Topological Polar Surface Area: 269Ų
• Molecular Weight: 504.4

Experimental Properties

• LogP: -7.57140
• PSA: 268.68000
• Refractive Index: 1.676
• Boiling Point: 884.80°C.@760.00mmHg(est)
• Melting Point: 208-210°C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 488.9±34.3 °C
• Solubility: 1e+006 mg/L @ 25 °C (est)
• Color/Form: No data available
• Density: 1.8±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides